Cas no 1638151-58-2 (2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98%)

• Product Name: 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98%
• CAS No: 1638151-58-2
• MF: C₂₀H₁₇N₃
• MW: 299.369084119797
• CID: 4727555
• PubChem ID: 122212251
• Update Time: 2025-06-10

2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98% Chemical and Physical Properties

Names and Identifiers

• 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98%
• CHEMBL5175682
• 1638151-58-2
• 2-((2E4E)-5-(6-(dimethylamino)naphthalen-2-yl)penta-24-dien-1-ylidene)malononitrile
• 2-((2E,4E)-5-(6-(Dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile

• Inchi： 1S/C20H17N3/c1-23(2)20-11-10-18-12-16(8-9-19(18)13-20)6-4-3-5-7-17(14-21)15-22/h3-13H,1-2H3/b5-3+,6-4+
• InChI Key： OJLTZEGSNHXDKE-GGWOSOGESA-N
• SMILES： C(#N)/C(=C/C=C/C=C/C1=CC=C2C(=C1)C=CC(N(C)C)=C2)/C#N

Computed Properties

• Exact Mass: 299.142247555g/mol
• Monoisotopic Mass: 299.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98%

Introduction to 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, 98% (CAS No. 1638151-58-2)

The compound 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile, with the CAS number 1638151-58-2, is a highly specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, available with a purity of 98%, is a versatile intermediate that finds applications in the development of novel materials and bioactive molecules. Its unique structural features, including a conjugated system of double bonds and an electron-withdrawing malononitrile group, make it a valuable building block for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of conjugated dienes and naphthalene derivatives in drug design. The presence of a dimethylamino substituent on the naphthalene ring enhances the electron density in the aromatic system, which can influence the reactivity and binding properties of the molecule. This feature has been exploited in various research studies aimed at developing small-molecule inhibitors and probes for biological targets. The malononitrile moiety, on the other hand, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In the context of modern drug discovery, compounds like 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile are being explored for their potential as scaffolds in the synthesis of kinase inhibitors, photodynamic agents, and other therapeutic molecules. The conjugated diene system can participate in photochemical reactions, making it useful for studying light-induced biological processes. Additionally, the electron-rich nature of the naphthalene derivative suggests its utility in designing molecules that interact with metal ions or other electrophilic centers.

One of the most compelling aspects of this compound is its role in cross-coupling reactions. The double bonds in the pentadienyl system can undergo palladium-catalyzed coupling reactions with various organic halides or pseudohalides, enabling the construction of more complex molecular architectures. This reactivity has been leveraged in synthetic protocols to create novel heterocyclic compounds with potential pharmaceutical applications. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases.

The 98% purity specification ensures that researchers working with this compound receive a high-quality material free from significant impurities that could interfere with sensitive experiments. This level of purity is particularly important in pharmaceutical research, where even minor contaminants can affect the outcome of biological assays or synthetic pathways. The availability of this compound in high purity underscores its suitability for demanding applications in academic and industrial laboratories.

Current research trends indicate that compounds featuring conjugated systems are increasingly being investigated for their photophysical properties. The ability to tune these properties through structural modifications makes molecules like 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile valuable tools for studying processes such as fluorescence quenching or energy transfer. These phenomena are relevant to various biological processes and have implications for developing new imaging agents and optogenetic tools.

Another area where this compound has shown promise is in the synthesis of metal complexes. The presence of both electron-rich and electron-withdrawing groups provides multiple coordination sites for metal ions such as ruthenium or platinum. Such complexes have been explored as catalysts or as components of anticancer agents due to their ability to generate reactive oxygen species under specific conditions. The versatility of CAS No. 1638151-58-2 makes it an attractive candidate for further exploration in this field.

The structural motif of this molecule also aligns with emerging trends in materials science. Conjugated dienes and naphthalene derivatives are known to exhibit liquid crystalline properties when properly functionalized. Researchers are investigating such compounds for applications in organic electronics, where their ability to self-assemble into ordered structures could lead to advancements in display technologies or photovoltaic devices. The high purity and well-defined structure of 98% 2-((2E,4e)-5-(6-(dimethylamino)naphthalen-2-yl)penta-2,4-dien-1-ylidene)malononitrile make it a suitable starting material for these studies.

In summary,CAS No. 1638151-58-2 represents a sophisticated organic molecule with broad utility across multiple disciplines. Its unique structural features—combining a conjugated diene system with an electron-rich naphthalene ring and an electron-withdrawing malononitrile group—make it a versatile intermediate for synthetic chemists. Recent research highlights its potential as a scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. Additionally,98% purity ensures that researchers can conduct experiments with confidence using this high-quality material.